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Compound of Interest

Compound Name: Beryllium nitrate

Cat. No.: B086493

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the physicochemical properties,
synthesis, and thermal behavior of beryllium nitrate tetrahydrate. The information is intended
to serve as a foundational resource for professionals in research, development, and
pharmaceutical fields who are working with this compound.

Physicochemical Properties

Beryllium nitrate tetrahydrate, with the chemical formula Be(NOs)2:4Hz0, is a colorless,
deliquescent crystalline solid.[1][2] As a hydrated inorganic salt, it is highly soluble in water and
also soluble in certain organic solvents like alcohol.[1][2][3] It is a strong oxidizing agent and,
like all beryllium compounds, is toxic and classified as a human carcinogen, necessitating
stringent handling protocols.[1][4] The compound is deliquescent, meaning it readily absorbs
moisture from the atmosphere.[1]

Table 1: Summary of Quantitative Physicochemical Data
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Property Value References
Molecular Formula Be(NOs)2:4H20 [1][5]
Molar Mass 205.08 g/mol [1][5][6]

White to off-white,
Appearance ] [1][5]
deliquescent crystals

Density 1.56 g/cm3 [L11051[7]
Melting Point 60.5 °C [11151[7]
Boiling Point Decomposes at 142 °C [1107]
pH 0.5 (aqueous solution, 20°C) [3]

Crystal Structure

The crystal structure of beryllium nitrate tetrahydrate has been determined to consist of
isolated tetraaquaberyllium(ll) cations, [Be(H20)a4]?*, and nitrate anions, NOs~.[1][5][8] In the
complex cation, the beryllium atom is centrally located and tetrahedrally coordinated to four
water molecules.[5][8] The nitrate ions are not directly bonded to the beryllium ion but exist as
counter-ions within the orthorhombic crystal lattice.[5][8]

Tetraaquaberyllium(ll) Cation: [Be(H20)a4]2* Nitrate Anion: NOs~

[cluster_catior) Gluster_anion]

Click to download full resolution via product page

Caption: lonic components of beryllium nitrate tetrahydrate.
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Table 2: Crystallographic Data

Parameter Value Reference
Crystal System Orthorhombic [8]
Space Group Fdd2 [8]
_ _ , a=13.471 A, b=23.910A, ¢
Unit Cell Dimensions [8]
=6.229 A

Synthesis and Experimental Protocols

The standard laboratory synthesis of beryllium nitrate tetrahydrate involves the reaction of
beryllium oxide or beryllium hydroxide with dilute nitric acid.[5][7]

3.1. Experimental Protocol: Synthesis from Beryllium Oxide
Objective: To synthesize crystalline beryllium nitrate tetrahydrate from beryllium oxide.

Materials:

Beryllium oxide (BeO)

e Dilute nitric acid (HNO3)

¢ Distilled water

o Glass beakers

o Magnetic stirrer and stir bar

e Hot plate

e Crystallizing dish

o Desiccator

Procedure:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Crystal_Structure_of_Beryllium_Nitrate_Tetrahydrate.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Crystal_Structure_of_Beryllium_Nitrate_Tetrahydrate.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Crystal_Structure_of_Beryllium_Nitrate_Tetrahydrate.pdf
https://www.benchchem.com/product/b086493?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Beryllium_Nitrate_Tetrahydrate_Chemical_Formula_Structure_and_Applications.pdf
https://en.wikipedia.org/wiki/Beryllium_nitrate
https://www.benchchem.com/product/b086493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Reaction Setup: In a well-ventilated fume hood, add a stoichiometric amount of beryllium
oxide powder to a beaker containing dilute nitric acid, stirring continuously.[5][6] The reaction
is exothermic and the BeO should be added slowly to control the temperature.[5] The
balanced equation is: BeO(s) + 2HNOs(aq) + 3H20(l) - Be(NO3)2:4H20(aq)[1]

Dissolution: Continue stirring until all the beryllium oxide has completely dissolved, forming a
clear solution of beryllium nitrate.[5]

Evaporation: Gently heat the solution on a hot plate to evaporate excess water and
concentrate the solution. Avoid boiling, as the tetrahydrate begins to decompose at 100 °C.

[51°]

Crystallization: Allow the concentrated solution to cool slowly to room temperature in a
crystallizing dish. Colorless crystals of beryllium nitrate tetrahydrate will form.[5]

Isolation: Isolate the crystals by filtration, wash with a minimal amount of cold distilled water,
and dry them in a desiccator over a suitable drying agent.[5]
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1. Reaction Setup
Add BeO to dilute HNOs in fume hood.
xothermic Reaction

Be(NOs)2-4H20 (solid)
( 2. Dissolution ) ( )

Stir until a clear solution of Be(NOs)2 forms.

60.5 °C
ontrolled Heating

Dissolves in own water
( 3. Evaporation ) of hydration (liquid)

Gently heat to concentrate the solution

100 °C

ooling

Beryllium Hydroxide

4. Crystallization +BI\?iEScHg\2c i(ds?llg)s)
Slowly cool the concentrated solution. g

. . 250 °C
iltration

Beryllium Oxide
5. Isolation BeO (solid)
Filter, wash with cold H20, and dry crystals. + NOz2 (gas) + Oz (gas) + H20 (gas)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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